Cas no 1065076-50-7 (2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide)

• Product Name: 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide
• CAS No: 1065076-50-7
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 1175823
• PubChem ID: 45933643
• Update Time: 2025-06-13

2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethanone
• 2-Fluoro-4-hydroxy-5-methoxyphenacylbromide
• 2-bromo-1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one
• CTK5I9251
• MolPort-016-581-991
• PC4447
• SBB102620
• ZINC36533682
• AG-B-90976
• KB-75460
• 2-Fluoro-4-hydroxy-5-methoxyphenacylbromide; 2-bromo-1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one; CTK5I9251; MolPort-016-581-991; PC4447; SBB102620; ZINC36533682; AG-B-90976; KB-75460;
• CS-0209171
• 2-Fluoro-4-hydroxy-5-methoxyphenacyl bromide
• 1065076-50-7
• PS-9909
• AKOS027384880
• MFCD11101446
• 2-Fluoro-4-hydroxy-5-methoxyphenacylbromide;95%
• DTXSID30672875
• 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide

• Inchi： 1S/C9H8BrFO3/c1-14-9-2-5(8(13)4-10)6(11)3-7(9)12/h2-3,12H,4H2,1H3
• InChI Key： RMETYQMWSZTJIT-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC(=C(C=1)OC)O)F)=O

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Sensitiveness: Lachrymatory

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide

Comprehensive Introduction to 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide (CAS No. 1065076-50-7)

2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide (CAS No. 1065076-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and methoxy functional groups, is widely utilized as a photoactive protecting group (PPG) in peptide synthesis and drug development. Its ability to undergo photolytic cleavage under mild conditions makes it a valuable tool for controlled release applications.

In recent years, the demand for 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide has surged due to its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound aligns perfectly with such initiatives. Its low toxicity and high selectivity make it a preferred choice for bioconjugation and prodrug design, topics that are currently trending in scientific communities.

One of the most frequently searched questions about CAS No. 1065076-50-7 revolves around its synthetic pathways. The compound is typically synthesized through a multi-step process involving halogenation and etherification reactions. Advanced techniques like HPLC purification are often employed to ensure high purity, which is critical for applications in medicinal chemistry. Another hot topic is its role in click chemistry, where it serves as a versatile building block for bioorthogonal reactions.

The photolabile nature of 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide has also made it a subject of interest in neuroscience research. Scientists are exploring its potential in optogenetics, a cutting-edge field that combines optics and genetics to control cellular activity. This application is particularly relevant given the growing focus on precision medicine and targeted drug delivery systems.

From an industrial perspective, the compound's stability and solubility profile are often discussed. Its compatibility with aqueous and organic solvents makes it suitable for a wide range of formulations. Additionally, its UV-sensitive properties are leveraged in photolithography and microfabrication, areas that are gaining traction in nanotechnology research.

In summary, 2-Fluoro-4-hydroxy-5-methoxyphenacyl Bromide (CAS No. 1065076-50-7) is a multifaceted compound with applications spanning pharmaceuticals, biotechnology, and material science. Its unique chemical properties and alignment with contemporary research trends ensure its continued relevance in scientific advancements. As interest in sustainable chemistry and targeted therapies grows, this compound is poised to play an even more pivotal role in future innovations.